2,6-Dibromo-3-methoxybenzaldehyde

• IUPAC Name: 2,6-dibromo-3-methoxybenzaldehyde
• InChI: InChI=1S/C8H6Br2O2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3
• InChI Key: DXKBEYOQZCDHHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Br)C=O)Br
• Molecular Formula: C8H6Br2O2
• Molecular Weight: 293.94 g/mol

Description

2,6-Dibromo-3-methoxybenzaldehyde is a chemical compound with the molecular formula C8H6Br2O2. It is a derivative of benzaldehyde, which is a simple aromatic aldehyde and one of the most common building blocks in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two bromine atoms, a methoxy group, and an aldehyde group. The exact structure can be determined using techniques such as infrared spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the electron-withdrawing bromine atoms and the electron-donating methoxy group. Bromine atoms are good leaving groups, making the compound susceptible to nucleophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : 2,6-Dibromo-3-methoxybenzaldehyde and its derivatives have been synthesized through reactions involving compounds like 4-hydroxy-3-methoxybenzaldehyde and various dibromoalkanes. These reactions result in compounds with specific molecular symmetry and structures (Diao, Guo, Yu, Chen, Jing, & Deng, 2005).

• Spectral and Structural Studies : Research on derivatives of this compound includes spectral, optical, and structural studies. These studies involve techniques like X-ray diffraction, NMR, TGA, DSC, and UV-Vis NIR spectroscopy to understand the properties and structure of these compounds (Nagaraju et al., 2018).

Applications in Catalysis and Medicinal Properties

• Catalytic Applications : Some derivatives of this compound have been explored for their catalytic properties. For example, the molybdenum(VI) complex with thiazole-hydrazone ligand shows potential as a reusable catalyst for oxidation of primary alcohols and hydrocarbons (Ghorbanloo & Alamooti, 2017).

• Medicinal Properties : Derivatives of methoxybenzaldehydes, which include this compound, exhibit significant medicinal properties and hold potential in the pharmaceutical industry. Their roles in biosynthesis and medicinal applications are a focus of ongoing research (Kundu & Mitra, 2016).

Molecular Imaging and Nonlinear Optical Properties

• Molecular Imaging : Isotopically labeled derivatives of this compound have been synthesized for use in molecular imaging, particularly in the synthesis of biologically relevant molecules (Collins, Paley, Tozer, & Jones, 2016).

• Nonlinear Optical Materials : The study of derivatives like 2-hydroxy-3-methoxybenzaldehyde semicarbazone has shown that these compounds can exhibit properties characteristic of nonlinear optical (NLO) materials, making them potential candidates for applications in this field (Binil et al., 2013).

Future Directions

The future directions for the use of 2,6-Dibromo-3-methoxybenzaldehyde could include its use as a building block in organic synthesis, particularly in the development of new pharmaceuticals and materials. For example, dibromogallates have been used as a new building block for controlling π-stacking, network formation, and mirror symmetry breaking.

Mechanism of Action

Target of Action

Similar compounds, such as redox-active benzaldehydes, have been shown to target cellular antioxidation systems

Mode of Action

It’s known that benzaldehydes can participate in various chemical reactions, including free radical reactions and nucleophilic substitutions . These reactions can lead to changes in the molecular structure of the compound, potentially affecting its interaction with its targets.

Biochemical Pathways

Based on the known actions of similar compounds, it’s possible that this compound could affect pathways related to cellular antioxidation

Result of Action

Similar compounds have been shown to disrupt cellular antioxidation systems, leading to inhibited microbial growth